Cas no 611240-70-1 (8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine)

• Product Name: 8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine
• CAS No: 611240-70-1
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 501072
• PubChem ID: 45480427
• Update Time: 2025-11-05

8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
• 2-(trifluoromethyl)-5,6,7,8-tetrahydro-8-methylimidazo[1,2-a]pyrazine
• Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-8-methyl-2-(trifluoromethyl)-
• AG-G-22435
• AK136963
• CTK5B2732
• EN001705
• KB-224681
• QC-8388
• SureCN5654734
• 8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine
• 611240-70-1
• SCHEMBL5654734
• DTXSID00670368
• Imidazo[1,2-a]pyrazine,5,6,7,8-tetrahydro-8-methyl-2-(trifluoromethyl)-
• YXTNVGKBVBENMV-UHFFFAOYSA-N
• 8-METHYL-2-(TRIFLUOROMETHYL)-5H,6H,7H,8H-IMIDAZO[1,2-A]PYRAZINE
• EN300-1660963
• AKOS015904257

• MDL： MFCD11042753
• Inchi： 1S/C8H10F3N3/c1-5-7-13-6(8(9,10)11)4-14(7)3-2-12-5/h4-5,12H,2-3H2,1H3
• InChI Key： YXTNVGKBVBENMV-UHFFFAOYSA-N
• SMILES： FC(C1=CN2CCNC(C)C2=N1)(F)F

Computed Properties

• Exact Mass: 205.0828
• Monoisotopic Mass: 205.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.489
• Boiling Point: 311.899°C at 760 mmHg
• Flash Point: 142.432°C
• Refractive Index: 1.557
• PSA: 29.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine

Research Briefing on 8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine (CAS: 611240-70-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of imidazo[1,2-a]pyrazine derivatives as promising scaffolds for drug discovery. Among these, 8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine (CAS: 611240-70-1) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

The compound 8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine belongs to the imidazo[1,2-a]pyrazine family, which is known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The trifluoromethyl group at the 2-position and the methyl group at the 8-position contribute to its enhanced metabolic stability and binding affinity to target proteins, making it a valuable candidate for further investigation.

Recent studies have explored the synthetic pathways for this compound, with a focus on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from commercially available pyrazine derivatives, followed by cyclization and functional group modifications. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve efficiency and scalability, addressing challenges associated with traditional synthetic methods.

In terms of biological activity, preliminary in vitro studies have demonstrated that 8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine exhibits potent inhibitory effects against specific kinase targets implicated in cancer cell proliferation. Molecular docking studies suggest that the compound interacts with the ATP-binding site of these kinases, thereby disrupting their catalytic activity. These findings are supported by enzymatic assays and cell-based studies, which show dose-dependent inhibition of cancer cell growth.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good permeability across biological membranes. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are critical for advancing it to preclinical development.

The therapeutic potential of 8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine extends beyond oncology. Recent reports indicate its activity against bacterial and viral pathogens, particularly those resistant to conventional treatments. For instance, the compound has shown efficacy against Gram-positive bacteria and certain RNA viruses, suggesting its utility as a broad-spectrum antimicrobial agent.

In conclusion, 8-methyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine represents a promising lead compound with multifaceted biological activities. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its potential in combination therapies. Collaborative efforts between academic and industrial researchers are expected to accelerate its development and translation into clinical applications.